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Compound of Interest

Compound Name:
2-Methyl-5-nitrobenzenesulfonyl

chloride

Cat. No.: B137877 Get Quote

This technical support guide provides essential information on the stability and storage of 2-
Methyl-5-nitrobenzenesulfonyl chloride, addressing common issues encountered by

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for 2-Methyl-5-nitrobenzenesulfonyl chloride?

A1: To ensure the stability and longevity of 2-Methyl-5-nitrobenzenesulfonyl chloride, it is

crucial to store it in a dry, cool, and well-ventilated area.[1][2] The recommended storage

temperature is between 2-8°C under an inert atmosphere, such as nitrogen or argon.[3]

Containers must be kept tightly closed to prevent exposure to moisture.[1] The designated

storage area should be suitable for corrosive materials.[1]

Q2: How sensitive is 2-Methyl-5-nitrobenzenesulfonyl chloride to moisture?

A2: This compound is highly sensitive to moisture.[1] It reacts violently with water, which can

lead to its decomposition.[2] Therefore, all handling and storage procedures must be conducted

in a manner that strictly avoids contact with water or moist air.[1][2]

Q3: What are the signs of decomposition of 2-Methyl-5-nitrobenzenesulfonyl chloride?
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A3: Decomposition may not be visually apparent initially. However, a change in physical

appearance, such as discoloration or clumping of the solid, can indicate degradation. The most

definitive way to assess purity is through analytical methods like NMR or HPLC. If the

compound has been improperly stored or exposed to moisture, decomposition should be

suspected.

Q4: What personal protective equipment (PPE) should be used when handling this compound?

A4: When handling 2-Methyl-5-nitrobenzenesulfonyl chloride, it is imperative to use

appropriate personal protective equipment. This includes chemical safety goggles or a face

shield, protective gloves, and clothing to prevent skin contact.[4] Handling should be performed

in a chemical fume hood to avoid inhalation of dust.[1] A NIOSH/MSHA or European Standard

EN 149 approved respirator is recommended if exposure limits are exceeded or if irritation

occurs.[1]

Q5: What are the known incompatibilities of 2-Methyl-5-nitrobenzenesulfonyl chloride?

A5: 2-Methyl-5-nitrobenzenesulfonyl chloride is incompatible with strong oxidizing agents

and strong acids.[1] It also reacts violently with water.[2] Contact with these substances should

be avoided to prevent hazardous reactions.
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Compound degradation due to

improper storage.

Verify storage conditions

(temperature, inert

atmosphere, absence of

moisture). Test the purity of the

compound using an

appropriate analytical

technique.

Compound appears discolored

or clumped
Exposure to moisture or air.

The compound has likely

degraded. It is recommended

to use a fresh, properly stored

batch for experiments.

Violent reaction or fuming upon

addition of a reagent

The reagent contains water, or

the reaction is being performed

in a non-anhydrous

environment.

Ensure all solvents and

reagents are anhydrous.

Perform the reaction under an

inert atmosphere (e.g.,

nitrogen or argon).

Quantitative Data Summary
Property Value Source

Storage Temperature 2-8°C [3]

Melting Point 41-45 °C [4]

Boiling Point 135-137 °C / 0.7 mmHg [4]

Flash Point > 110 °C [4]

Density 1.528 g/cm³ [5][6]

Molecular Weight 235.64 g/mol [4][5]

Experimental Protocols
Protocol 1: Proper Handling of 2-Methyl-5-nitrobenzenesulfonyl chloride
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Before handling, ensure you are wearing the appropriate personal protective equipment

(PPE): chemical safety goggles, a face shield, chemical-resistant gloves, and a lab coat.

Conduct all manipulations of the solid compound within a certified chemical fume hood to

avoid inhalation of dust.[1]

Use only dry glassware and equipment.

If transferring the compound, do so in a controlled environment, preferably under a stream of

inert gas like nitrogen or argon.

Avoid any contact with skin, eyes, or clothing.[1] In case of contact, immediately flush the

affected area with copious amounts of water and seek medical attention.[7]

Protocol 2: Storage of 2-Methyl-5-nitrobenzenesulfonyl chloride

Upon receipt, immediately transfer the compound to a designated storage location that is

cool, dry, and well-ventilated.[1][2]

The ideal storage temperature is between 2-8°C.[3]

Ensure the container is tightly sealed to prevent the ingress of moisture and air.[1]

For long-term storage, placing the primary container inside a secondary container with a

desiccant is a recommended practice.

Store under an inert atmosphere (nitrogen or argon) to minimize degradation.[3]
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Start: Inconsistent Experimental Results

1. Verify Storage Conditions
(Temp: 2-8°C, Inert Gas, Dry)

Storage Conditions Correct?

Action: Rectify Storage Conditions
 & Use Fresh Compound

No

2. Assess Compound Purity
(e.g., via NMR, HPLC)

Yes

Purity Acceptable?

Action: Discard Old Batch
 & Use Fresh Compound

No

Conclusion: Issue Likely Due to
 Other Experimental Variables

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b137877?utm_src=pdf-body-img
https://www.benchchem.com/product/b137877?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC128430250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. fishersci.com [fishersci.com]

3. 2-Methyl-5-nitrobenzenesulfonyl chloride CAS#: 121-02-8 [m.chemicalbook.com]

4. 2-甲基-5-硝基苯磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]

5. echemi.com [echemi.com]

6. echemi.com [echemi.com]

7. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Technical Support Center: 2-Methyl-5-
nitrobenzenesulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137877#stability-and-storage-of-2-methyl-5-
nitrobenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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